
A Technical Guide to Commercial Sources and
Availability of Pravastatin Lactone-D3

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pravastatin Lactone-D3

Cat. No.: B562803 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the commercial sources, availability,

and technical specifications of Pravastatin Lactone-D3. It is intended to assist researchers,

scientists, and drug development professionals in sourcing and utilizing this stable isotope-

labeled compound for their studies.

Introduction
Pravastatin, a member of the statin class of drugs, is a potent inhibitor of 3-hydroxy-3-

methylglutaryl-coenzyme A (HMG-CoA) reductase, the rate-limiting enzyme in the cholesterol

biosynthesis pathway.[1] Its lactone form is a prodrug that is converted to the active hydroxy

acid form in the body. Pravastatin Lactone-D3 is a deuterated analog of pravastatin lactone,

which serves as an invaluable tool in pharmacokinetic and metabolic studies. The inclusion of

deuterium atoms allows for its use as an internal standard in mass spectrometry-based

analytical methods, enabling precise and accurate quantification of pravastatin and its

metabolites in biological matrices.

Commercial Availability and Supplier Specifications
Pravastatin Lactone-D3 is available from several commercial suppliers specializing in

analytical standards and research chemicals. The table below summarizes the key quantitative

data for Pravastatin Lactone-D3 from prominent vendors. It is important to note that
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specifications can vary by lot, and it is always recommended to consult the supplier's

Certificate of Analysis (CoA) for the most accurate and up-to-date information.

Supplier
Catalog
Number

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Chemical
Purity

Isotopic
Enrichme
nt/Purity

LGC

Standards

TRC-

P701195

1217769-

04-4

C₂₃H₃₁D₃O

₆
409.53

>95%

(HPLC)

Not

explicitly

stated for

the

lactone,

but a

representat

ive lot for

the D3

sodium salt

is 86% d3,

13% d2,

1% d1.[2]

Santa Cruz

Biotechnol

ogy

sc-219636
1217769-

04-4

C₂₃H₃₁D₃O

₆
409.53 98% (TLC) 99.3%

Toronto

Research

Chemicals

(TRC)

P701195
1217769-

04-4

C₂₃H₃₁D₃O

₆
409.53

>95%

(HPLC)

Not

explicitly

stated.

Clinivex
RCLS3C37

957

1217769-

04-4

C₂₃H₃₁D₃O

₆
409.54

Not

explicitly

stated.

Not

explicitly

stated.

Pharmaffili

ates

PA STI

074500

1217769-

04-4

C₂₃H₃₁D₃O

₆
409.53

Not

explicitly

stated.

Not

explicitly

stated.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.lgcstandards.com/ML/en/Pravastatin-d3-Sodium-Salt-major-/p/TRC-P702002?queryID=d7295d2f54eb98a1e794df41a0ee3972
https://www.pharmaffiliates.com/en/parentapi/pravastatin-impurities
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Synthesis of Pravastatin Lactone-D3 (Illustrative)
While specific, detailed proprietary synthesis protocols for commercially available Pravastatin
Lactone-D3 are not publicly disclosed, a general understanding of the synthetic approach can

be derived from the literature on statin synthesis and deuteration techniques. The synthesis of

pravastatin itself typically involves the microbial hydroxylation of compactin.[1] The introduction

of deuterium atoms at the methyl group of the butanoate side chain can be achieved through

various organic synthesis methods. A plausible, though generalized, approach is outlined

below. It is important to note that this is a representative example and not a definitive protocol.

Disclaimer: This is a generalized and illustrative synthetic scheme. The actual synthesis of

deuterated compounds is a complex process that should only be performed by trained

chemists in a controlled laboratory setting.

A potential synthetic route could involve:

Preparation of a Deuterated Precursor: Synthesis of (S)-2-(methyl-d3)butanoic acid. This

could be achieved through various methods, such as the methylation of a suitable precursor

with a deuterated methylating agent (e.g., iodomethane-d3).

Esterification: Esterification of the deuterated butanoic acid with a protected pravastatin core

structure. The pravastatin core would have its reactive functional groups, other than the

esterification site, protected.

Deprotection: Removal of the protecting groups to yield the final Pravastatin Lactone-D3.

Purification: Purification of the final product using chromatographic techniques such as High-

Performance Liquid Chromatography (HPLC) to ensure high chemical and isotopic purity.

Use as an Internal Standard in LC-MS/MS Analysis
Pravastatin Lactone-D3 is commonly used as an internal standard for the quantification of

pravastatin and its metabolites in biological samples like plasma and urine.[4] A typical

experimental workflow is as follows:

Sample Preparation:
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To a known volume of the biological sample (e.g., 100 µL of plasma), add a precise

amount of Pravastatin Lactone-D3 solution of a known concentration.

Perform protein precipitation by adding a suitable organic solvent (e.g., acetonitrile).

Vortex and centrifuge the sample to pellet the precipitated proteins.

Transfer the supernatant to a clean tube.

Evaporate the solvent under a stream of nitrogen.

Reconstitute the residue in a mobile phase-compatible solvent.

LC-MS/MS Analysis:

Inject the reconstituted sample into an HPLC system coupled to a tandem mass

spectrometer (MS/MS).

Separate the analyte (pravastatin) from the internal standard (Pravastatin Lactone-D3)

and other matrix components using a suitable C18 column and a gradient elution program

with a mobile phase typically consisting of an aqueous component (e.g., water with formic

acid or ammonium acetate) and an organic component (e.g., acetonitrile or methanol).

Detect and quantify the analyte and the internal standard using the mass spectrometer in

Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions for

both pravastatin and Pravastatin Lactone-D3 are monitored.

The ratio of the peak area of the analyte to the peak area of the internal standard is used

to construct a calibration curve and to quantify the concentration of the analyte in the

unknown samples.

Visualizations
Cholesterol Biosynthesis Pathway and the Site of Action
of Pravastatin
The following diagram illustrates the key steps in the cholesterol biosynthesis pathway,

highlighting the inhibition of HMG-CoA reductase by pravastatin.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b562803?utm_src=pdf-body
https://www.benchchem.com/product/b562803?utm_src=pdf-body
https://www.benchchem.com/product/b562803?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acetyl-CoA Acetoacetyl-CoA HMG-CoA

HMG-CoA
Reductase Mevalonate Isoprenoids Squalene Lanosterol Cholesterol

Pravastatin
Inhibits

Click to download full resolution via product page

Caption: Cholesterol biosynthesis pathway and the inhibitory action of pravastatin.

Experimental Workflow for Quantification of Pravastatin
using Pravastatin Lactone-D3
This diagram outlines the general workflow for using Pravastatin Lactone-D3 as an internal

standard in a typical bioanalytical method.
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Caption: Workflow for pravastatin quantification using a deuterated internal standard.
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Potential Signaling Pathway Affected by Statin Lactones
While the primary role of Pravastatin Lactone-D3 is as an internal standard, research on other

statin lactones, such as lovastatin lactone, has suggested potential effects on cellular signaling

pathways. The following diagram illustrates a representative pathway that could be influenced

by statin lactones, based on existing literature. It is important to note that the direct effects of

pravastatin lactone on this specific pathway may require further investigation.
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Caption: A potential signaling pathway influenced by statin lactones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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